N'-[3-(methylsulfanyl)phenyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide

• IUPAC Name: N'-(3-methylsulfanylphenyl)-N-(2-thiophen-3-ylethyl)oxamide
• InChI: InChI=1S/C15H16N2O2S2/c1-20-13-4-2-3-12(9-13)17-15(19)14(18)16-7-5-11-6-8-21-10-11/h2-4,6,8-10H,5,7H2,1H3,(H,16,18)(H,17,19)
• InChI Key: DHYPFSGUNGIQQK-UHFFFAOYSA-N
• Canonical SMILES: CSC1=CC=CC(=C1)NC(=O)C(=O)NCCC2=CSC=C2
• Molecular Formula: C15H16N2O2S2
• Molecular Weight: 320.4 g/mol

Description

N-[3-(methylsulfanyl)phenyl]-N-[2-(thiophen-3-yl)ethyl]ethanediamide, also known as S-methylthiophenethylenediamide (SMTPD), is an organosulfur compound that has been studied for its potential applications in drug development, biochemistry, and physiology. SMTPD is a small molecule that has been shown to have a wide range of biological activities, including anti-inflammatory, anti-oxidative, and anti-cancer effects. It has also been studied for its potential therapeutic effects on a variety of diseases, such as Alzheimer's disease, Parkinson's disease, and stroke.

Scientific Research Applications

SMTPD has been studied for its potential applications in drug development, biochemistry, and physiology. It has been shown to possess anti-inflammatory, anti-oxidative, and anti-cancer effects, and has been studied for its potential therapeutic effects on a variety of diseases, such as Alzheimer's disease, Parkinson's disease, and stroke. It has also been studied for its potential use in the treatment of neurological disorders, such as depression and anxiety.

Mechanism of Action

The exact mechanism of action of SMTPD is not yet fully understood. However, it is believed to act by modulating the activity of several enzymes and proteins involved in the regulation of inflammation, oxidative stress, and cancer. It has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of pro-inflammatory mediators. Additionally, it has been shown to inhibit the activity of inducible nitric oxide synthase (iNOS), an enzyme involved in the production of nitric oxide, which is an important mediator of inflammation.
Biochemical and Physiological Effects
SMTPD has been shown to possess a wide range of biochemical and physiological effects. In vitro studies have demonstrated that it has anti-inflammatory, anti-oxidative, and anti-cancer effects. Additionally, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2) and inducible nitric oxide synthase (iNOS), both of which are involved in the production of pro-inflammatory mediators. In vivo studies have shown that SMTPD has neuroprotective effects and can improve cognitive function in animal models of Alzheimer's disease, Parkinson's disease, and stroke.

Advantages and Limitations for Lab Experiments

SMTPD has several advantages and limitations for lab experiments. One of the main advantages of using SMTPD is that it is a small molecule, which makes it easy to synthesize and purify. Additionally, it has a wide range of biological activities, which makes it a useful tool for studying a variety of diseases. However, it is important to note that the exact mechanism of action of SMTPD is not yet fully understood, and further research is needed to elucidate its exact mode of action. Additionally, the safety and efficacy of SMTPD in humans has not yet been established, and further clinical trials are needed to evaluate its potential therapeutic effects.

Future Directions

The potential future directions for SMTPD research include: further elucidation of its mechanism of action; evaluation of its safety and efficacy in humans; development of new synthetic methods for the production of SMTPD; exploration of its potential therapeutic effects on a variety of diseases, such as Alzheimer's disease, Parkinson's disease, and stroke; and investigation of its potential applications in drug development. Additionally, further research is needed to explore the potential synergistic effects of SMTPD in combination with other compounds and to identify new biological activities of SMTPD.

Synthesis Methods

SMTPD can be synthesized from a variety of starting materials, including 3-methylthiophenol and ethylenediamine. The synthesis of SMTPD involves the condensation of these two compounds in the presence of an acid catalyst. The reaction is typically carried out at a temperature of 80°C for a period of 3 to 4 hours. The product is then purified by recrystallization or column chromatography.